Cas no 7067-34-7 (5-(4-fluorophenyl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione)

• Product name: 5-(4-fluorophenyl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione
• CAS No: 7067-34-7
• MF: C₂₉H₂₂FN₅O₃S₂
• MW: 571.645086765289
• CID: 1746045
• PubChem ID: 5269658

5-(4-fluorophenyl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione
• 5-(4-fluorophenyl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]pyrrolidine-2,3-dione
• 5-(4-Fluorophenyl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• DTXSID00414784
• 7067-34-7

• Inchi： InChI=1S/C29H22FN5O3S2/c1-16-6-8-18(9-7-16)15-39-29-33-32-28(40-29)35-24(19-10-12-20(30)13-11-19)22(26(37)27(35)38)25(36)23-17(2)31-21-5-3-4-14-34(21)23/h3-14,24,36H,15H2,1-2H3
• InChI Key： YXCMPFYYMFSDLP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CSC2=NN=C(S2)N3C(C(=C(C4=C(N=C5N4C=CC=C5)C)O)C(=O)C3=O)C6=CC=C(C=C6)F

Computed Properties

• Exact Mass: 571.11506
• Monoisotopic Mass: 571.114809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 154

Experimental Properties

• Density: 1.48
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.741
• PSA: 100.69